Cas no 260448-01-9 (1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane)

• Product Name: 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane
• CAS No: 260448-01-9
• MF: C₁₄H₁₉ClO₄
• MW: 286.75
• CID: 4642655
• PubChem ID: 11358151
• Update Time: 2025-05-19

1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane Chemical and Physical Properties

Names and Identifiers

• Methanol,[1-(chloromethyl)-2-(phenylmethoxy)ethoxy]-,propanoate
• CS-0018191
• {[1-(benzyloxy)-3-chloropropan-2-yl]oxy}methyl propanoate
• D72233
• CS-15666
• 1-Benzyloxy-3-chloro-2-(propionyloxy) methoxypropane
• starbld0000741
• 260448-01-9
• 1-benzyloxy-3-chloro-2-(propionyloxy)methoxypropane
• CGLSALFSKRQKTC-UHFFFAOYSA-N
• (1-chloro-3-phenylmethoxypropan-2-yl)oxymethyl propanoate
• ((1-(Benzyloxy)-3-chloropropan-2-yl)oxy)methyl propionate
• SCHEMBL6378879
• AKOS037650995
• 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane

• Inchi： InChI=1S/C14H19ClO4/c1-2-14(16)19-11-18-13(8-15)10-17-9-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• InChI Key： CGLSALFSKRQKTC-UHFFFAOYSA-N
• SMILES： CCC(=O)OCOC(COCC1=CC=CC=C1)CCl

Computed Properties

• Exact Mass: 286.0971868g/mol
• Monoisotopic Mass: 286.0971868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 44.8Ų

Additional information on 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane

Introduction to 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane (CAS No. 260448-01-9)

1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane (CAS No. 260448-01-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, characterized by its benzyloxy, chloro, and propionyloxy substituents, presents a unique framework that makes it a valuable intermediate in the synthesis of more complex molecules. The presence of these functional groups not only enhances its reactivity but also opens up possibilities for diverse chemical transformations, making it a compound of interest for researchers exploring novel synthetic pathways.

The benzyloxy group, in particular, is known for its stability and its ability to serve as a protecting group in organic synthesis. Its incorporation into the molecular structure of this compound suggests potential applications in the protection and deprotection strategies of other functional groups during multi-step syntheses. This is particularly relevant in the development of pharmaceuticals, where precise control over reaction conditions and selectivity is crucial.

On the other hand, the chloro substituent introduces electrophilic characteristics to the molecule, making it susceptible to nucleophilic substitution reactions. This reactivity is highly advantageous in synthetic chemistry, as it allows for the introduction of various functional groups at specific positions within the molecule. Such transformations are essential for constructing complex scaffolds that mimic natural products or designed drug candidates.

The propionyloxy group adds another layer of complexity to this compound, contributing to its overall polarity and solubility characteristics. This feature can be particularly useful in pharmaceutical formulations, where solubility is often a critical factor determining the bioavailability and efficacy of a drug. Additionally, the propionyloxy group can participate in hydrogen bonding interactions, which may influence the compound's interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the reactivity and properties of such compounds with greater accuracy. By leveraging machine learning models and molecular dynamics simulations, scientists can now design experiments more efficiently, reducing trial-and-error approaches and accelerating the discovery process. The study of 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane exemplifies how computational tools can be integrated into synthetic planning, providing insights into potential reaction outcomes and optimizing synthetic routes.

In the realm of drug discovery, intermediates like 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane play a pivotal role in the development of novel therapeutic agents. The structural motifs present in this compound can be modified or incorporated into larger molecules to explore new pharmacophores. For instance, derivatives featuring additional oxygen-containing functional groups may exhibit enhanced binding affinity to biological targets or improved metabolic stability. Such modifications are often guided by high-throughput screening campaigns and structure-activity relationship (SAR) studies.

The synthesis of complex molecules often requires multi-step processes involving various reaction conditions and reagents. The use of 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane as an intermediate can streamline these processes by providing a pre-functionalized scaffold that minimizes purification steps and reduces waste generation. This aligns with the growing emphasis on green chemistry principles, where sustainability and environmental impact are integral considerations in chemical synthesis.

Furthermore, the versatility of this compound makes it suitable for applications beyond pharmaceuticals. In materials science, for example, functionalized compounds like this one can be used to develop novel polymers or coatings with tailored properties. The ability to introduce specific functional groups at desired positions allows for fine-tuning of material characteristics such as mechanical strength, thermal stability, or biodegradability.

Recent research has also highlighted the importance of understanding the stereochemistry of organic compounds in their biological activity. The presence of chiral centers in 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane could lead to enantiomerically pure derivatives with enhanced pharmacological properties. Chiral catalysts and asymmetric synthesis techniques are being increasingly employed to achieve high enantiomeric purity, which is often essential for drug candidates to exhibit optimal efficacy while minimizing side effects.

The regulatory landscape surrounding new chemical entities also plays a significant role in determining their commercial viability. Companies investing in the development of novel compounds must navigate stringent regulatory requirements set forth by agencies such as the FDA (U.S. Food and Drug Administration) and EMA (European Medicines Agency). Intermediates like 1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane must undergo rigorous testing to ensure safety and efficacy before they can be used in final drug formulations.

In conclusion,1-Benzyloxy-3-chloro-2-(propionyloxy)methoxypropane (CAS No. 260448-01-9) represents a promising candidate for further exploration in synthetic chemistry and drug discovery. Its unique structural features offer opportunities for diverse applications across multiple industries, from pharmaceuticals to materials science. As research continues to advance our understanding of molecular interactions and computational methods improve our ability to predict chemical behavior,this compound will likely remain at the forefront of innovation in organic chemistry.